Cas no 25340-17-4 (Diethylbenzene)

• Product Name: Diethylbenzene
• CAS No: 25340-17-4
• MF: C₁₀H₁₄
• MW: 134.218163013458
• MDL: MFCD00792900
• CID: 52709
• PubChem ID: 87559723
• Update Time: 2025-07-24

Diethylbenzene Chemical and Physical Properties

Names and Identifiers

• Diethylbenzene (mixture)
• Diethylbenzenemixedisomers
• Diethylbenzene
• Benzene,diethyl
• DEB
• diethyl-benzen
• Diethylbenzene, Mixture of isoMers
• Diethylbenzenes
• diethylbenzol
• DIXSOL 151
• Benzene, diethyl-
• Benzene,diethyl-
• Diethylbenzene,mixedisomers
• DIETHYLBENZENE CONCENTRATE

• MDL： MFCD00792900
• Inchi： 1S/C10H14/c1-3-9-6-5-7-10(4-2)8-9/h5-8H,3-4H2,1-2H3
• InChI Key： AFZZYIJIWUTJFO-UHFFFAOYSA-N
• SMILES： C1C(CC)=CC=CC=1CC
• BRN： 1903396

Computed Properties

• Exact Mass: 134.11000
• Monoisotopic Mass: 134.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless transparent liquid with aromatic smell.
• Density: 0.87 g/mL at 25 °C(lit.)
• Melting Point: -31°C(lit.)
• Boiling Point: 184°C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.495(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 2.81140
• Vapor Pressure: 0.99 mmHg ( 20 °C)
• Solubility: Insoluble in water, soluble in ethanol, ether, benzene, carbon tetrachloride, acetone, heptane, isooctane, cyclohexane.

Diethylbenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H315-H319-H372-H411
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P314-P370+P378-P391-P403+P235-P501
• Hazardous Material transportation number：UN 2049 3/PG 3
• WGK Germany：2
• Hazard Category Code： 38-50/53-65
• Safety Instruction： S61-S62-S26-S24
• RTECS：CZ5600000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：5%
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R38; R51/53
• Packing Group：III
• Safety Term：3.2
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Diethylbenzene

Diethylbenzene (CAS No. 25340-17-4): Properties, Applications, and Industry Insights

Diethylbenzene (CAS No. 25340-17-4) is a versatile aromatic hydrocarbon widely used in industrial and chemical applications. As a derivative of benzene, it consists of two ethyl groups attached to a benzene ring, giving it unique physical and chemical properties. This compound is often searched under terms like "diethylbenzene uses", "CAS 25340-17-4 safety data", and "diethylbenzene in manufacturing", reflecting its relevance in modern industries.

The growing interest in sustainable solvents and high-performance chemicals has placed diethylbenzene in the spotlight. Researchers and manufacturers frequently inquire about its role in polymer production, fuel additives, and specialty coatings. Its balanced solubility and stability make it a preferred choice for formulations requiring precise chemical interactions. Additionally, questions like "Is diethylbenzene biodegradable?" and "How is diethylbenzene synthesized?" highlight the compound's environmental and technical significance.

From a technical perspective, diethylbenzene (CAS 25340-17-4) exhibits a boiling point range of 180–185°C and a molecular weight of 134.21 g/mol. These properties make it suitable for high-temperature applications, such as heat transfer fluids and reaction media. Its low viscosity and excellent miscibility with organic solvents further enhance its utility in paint thinners and adhesive formulations. Industry professionals often search for "diethylbenzene vs. xylene" or "diethylbenzene in pharmaceuticals", underscoring its comparative advantages.

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In summary, diethylbenzene (CAS No. 25340-17-4) remains a critical component in multiple sectors, from traditional manufacturing to emerging technologies. Its adaptability, combined with ongoing research into sustainable applications, ensures its continued relevance. Whether addressing "diethylbenzene market trends" or "technical specifications of CAS 25340-17-4", this compound exemplifies the intersection of chemistry, industry, and innovation.